Cas no 916257-05-1 (1-Tosyl-1h-pyrazole-4-carbaldehyde)

• Product Name: 1-Tosyl-1h-pyrazole-4-carbaldehyde
• CAS No: 916257-05-1
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 2191074
• PubChem ID: 57743031
• Update Time: 2025-04-21

1-Tosyl-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1h-pyrazole-4-carbaldehyde
• LMWAAHSSVASYRM-UHFFFAOYSA-N
• SCHEMBL568158
• 916257-05-1
• 1-(toluene-4-sulfonyl)-1H-pyrazole-4-carbaldehyde
• DB-291534
• 1-[(4-methylphenyl)sulfonyl]-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C11H10N2O3S/c1-9-2-4-11(5-3-9)17(15,16)13-7-10(8-14)6-12-13/h2-8H,1H3
• InChI Key： LMWAAHSSVASYRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(C=O)C=N1)(=O)=O

Computed Properties

• Exact Mass: 250.041
• Monoisotopic Mass: 250.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2
• XLogP3: 1.3